3-(2-ethyl-1H-imidazol-1-yl)piperidine
Overview
Description
“3-(2-ethyl-1H-imidazol-1-yl)piperidine” is a heterocyclic organic compound. It has the IUPAC name 3-(2-ethyl-1H-imidazol-1-yl)piperidine and the InChI code 1S/C10H17N3/c1-2-10-12-6-7-13(10)9-4-3-5-11-8-9/h6-7,9,11H,2-5,8H2,1H3 .
Molecular Structure Analysis
The molecular structure of “3-(2-ethyl-1H-imidazol-1-yl)piperidine” is represented by the InChI code 1S/C10H17N3/c1-2-10-12-6-7-13(10)9-4-3-5-11-8-9/h6-7,9,11H,2-5,8H2,1H3 . This indicates that the compound has a molecular weight of 179.27 .Physical And Chemical Properties Analysis
“3-(2-ethyl-1H-imidazol-1-yl)piperidine” has a molecular weight of 179.27 . The compound is in oil form .Scientific Research Applications
Antimicrobial Applications
Imidazole derivatives, like the one , have been studied for their antimicrobial potential. They can be synthesized and tested against various bacterial strains such as Staphylococcus aureus, Bacillus subtilis, and Escherichia coli, often using reference drugs like ciprofloxacin for comparison .
Therapeutic Potential in Medicine
The imidazole ring is a common feature in many therapeutic compounds due to its resemblance to the histidine amino acid found in many enzymes. This structural similarity allows imidazole derivatives to interact with biological systems in ways that can be harnessed for medicinal purposes .
Drug Discovery and Biological Evaluation
Piperidine derivatives are frequently explored in drug discovery due to their presence in many pharmacologically active compounds. The piperidine moiety can contribute to the biological activity of potential drugs, and its derivatives are often evaluated for a wide range of pharmaceutical applications .
properties
IUPAC Name |
3-(2-ethylimidazol-1-yl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3/c1-2-10-12-6-7-13(10)9-4-3-5-11-8-9/h6-7,9,11H,2-5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBPIFPBYNAOWNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1C2CCCNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-ethyl-1H-imidazol-1-yl)piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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